Antimycin A4 Antimycin A4 Antimycin A4 is a natural product found in Streptomyces wadayamensis and Streptomyces albidoflavus with data available.
Brand Name: Vulcanchem
CAS No.: 27220-59-3
VCID: VC20771299
InChI: InChI=1S/C25H34N2O9/c1-5-7-10-17-22(36-19(29)9-6-2)15(4)35-25(33)20(14(3)34-24(17)32)27-23(31)16-11-8-12-18(21(16)30)26-13-28/h8,11-15,17,20,22,30H,5-7,9-10H2,1-4H3,(H,26,28)(H,27,31)
SMILES: CCCCC1C(C(OC(=O)C(C(OC1=O)C)NC(=O)C2=C(C(=CC=C2)NC=O)O)C)OC(=O)CCC
Molecular Formula: C25H34N2O9
Molecular Weight: 506.5 g/mol

Antimycin A4

CAS No.: 27220-59-3

Cat. No.: VC20771299

Molecular Formula: C25H34N2O9

Molecular Weight: 506.5 g/mol

* For research use only. Not for human or veterinary use.

Antimycin A4 - 27220-59-3

Specification

Description Antimycin A4 is a natural product found in Streptomyces wadayamensis and Streptomyces albidoflavus with data available.
CAS No. 27220-59-3
Molecular Formula C25H34N2O9
Molecular Weight 506.5 g/mol
IUPAC Name [8-butyl-3-[(3-formamido-2-hydroxybenzoyl)amino]-2,6-dimethyl-4,9-dioxo-1,5-dioxonan-7-yl] butanoate
Standard InChI InChI=1S/C25H34N2O9/c1-5-7-10-17-22(36-19(29)9-6-2)15(4)35-25(33)20(14(3)34-24(17)32)27-23(31)16-11-8-12-18(21(16)30)26-13-28/h8,11-15,17,20,22,30H,5-7,9-10H2,1-4H3,(H,26,28)(H,27,31)
Standard InChI Key GYANSQKXOLFAFP-UHFFFAOYSA-N
SMILES CCCCC1C(C(OC(=O)C(C(OC1=O)C)NC(=O)C2=C(C(=CC=C2)NC=O)O)C)OC(=O)CCC
Canonical SMILES CCCCC1C(C(OC(=O)C(C(OC1=O)C)NC(=O)C2=C(C(=CC=C2)NC=O)O)C)OC(=O)CCC
Appearance White solid

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